7-benzyl-3-methyl-8-(4-phenylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-benzyl-3-methyl-8-(4-phenylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione, also known as BMPPD, is a novel purine derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BMPPD is a small molecule that can easily penetrate cell membranes and has shown promising results in various preclinical studies.
Scientific Research Applications
Analgesic and Anti-inflammatory Potential
Studies have demonstrated that derivatives of purine-2,6-dione, including compounds structurally related to 7-benzyl-3-methyl-8-(4-phenylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione, exhibit significant analgesic and anti-inflammatory activities. These activities were observed in vivo models such as the writhing syndrome and formalin tests. The analgesic and anti-inflammatory effects were notably stronger than those of reference drugs like acetylic acid, indicating the potential of these compounds as new classes of analgesic and anti-inflammatory agents (Zygmunt et al., 2015).
Serotonin Receptor Affinity and Psychotropic Activity
Further research into derivatives of purine-2,6-dione has revealed their affinity for serotonin (5-HT) receptors, including 5-HT1A, 5-HT2A, and 5-HT7. These compounds have shown potential psychotropic activity, demonstrating antidepressant-like and anxiolytic-like effects in animal models. The modifications in the structure of these compounds, such as the introduction of hydrophobic substituents, have led to the selection of potent ligands displaying these properties. This suggests a potential application in designing new therapeutic agents targeting psychiatric disorders (Chłoń-Rzepa et al., 2013).
Antiproliferative Activity
Derivatives of purine-2,6-dione conjugated with C-protected amino acids have been synthesized and evaluated for their antiproliferative activity. These compounds have shown promising results against various cancer cell lines, suggesting the potential of this compound derivatives in the development of new anticancer agents. The diverse range of activities observed across the synthesized derivatives highlights the versatility and therapeutic potential of these compounds in cancer research (Molinari et al., 2015).
properties
IUPAC Name |
7-benzyl-3-methyl-8-(4-phenylpiperazin-1-yl)purine-2,6-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N6O2/c1-26-20-19(21(30)25-23(26)31)29(16-17-8-4-2-5-9-17)22(24-20)28-14-12-27(13-15-28)18-10-6-3-7-11-18/h2-11H,12-16H2,1H3,(H,25,30,31) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFMYXQVSUYGWQF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)C4=CC=CC=C4)CC5=CC=CC=C5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N6O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.